(2E,5E)-5-(2,4-dimethoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C22H24N2O3S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: (5E)-5-[(2,4-dimethoxyphenyl)methylidene]-2-(3,4-dimethylphenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H24N2O3S/c1-6-24-21(25)20(12-16-8-10-18(26-4)13-19(16)27-5)28-22(24)23-17-9-7-14(2)15(3)11-17/h7-13H,6H2,1-5H3/b20-12+,23-22?
• InChI Key: HHSAIZMCDOLEOR-KQMFPYIFSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=C(C=C(C=C2)OC)OC)/SC1=NC3=CC(=C(C=C3)C)C
• SMILES: CCN1C(=O)C(=CC2=C(C=C(C=C2)OC)OC)SC1=NC3=CC(=C(C=C3)C)C

Description

(2E,5E)-5-(2,4-dimethoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a thiazolidinone derivative that has been synthesized and studied for its potential pharmaceutical applications. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of (2E,5E)-5-(2,4-dimethoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is not yet fully understood. However, studies have shown that it may act by inhibiting various enzymes and signaling pathways involved in disease processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2E,5E)-5-(2,4-dimethoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one are varied. It has been found to exhibit antibacterial and antifungal activities against various pathogens. This compound has also been shown to have anticancer properties, inhibiting the growth and proliferation of cancer cells. Additionally, (2E,5E)-5-(2,4-dimethoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been found to have anti-inflammatory and antioxidant effects, potentially reducing inflammation and oxidative stress in the body.

Advantages and Limitations for Lab Experiments

One advantage of (2E,5E)-5-(2,4-dimethoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is its broad range of potential applications, making it a versatile compound for laboratory experiments. However, its complex synthesis method and limited solubility in water may present challenges for researchers.

Future Directions

There are several potential future directions for research on (2E,5E)-5-(2,4-dimethoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. One area of interest is its potential use as an anti-inflammatory and antioxidant agent, which could have implications for the treatment of various diseases. Additionally, further research could explore its potential as an antimicrobial and anticancer agent. Studies could also investigate the compound's mechanism of action and potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of (2E,5E)-5-(2,4-dimethoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one involves the reaction of 2,4-dimethoxybenzaldehyde and 3,4-dimethylbenzylamine with ethyl acetoacetate in the presence of a catalyst. The resulting product is then subjected to a cyclization reaction to form the thiazolidinone ring.

Scientific Research Applications

(2E,5E)-5-(2,4-dimethoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been extensively studied for its potential pharmaceutical applications. It has been found to exhibit antimicrobial, antifungal, and anticancer activities. This compound has also been studied for its potential use as an anti-inflammatory and antioxidant agent.